Cas no 69-09-0 (Chlorpromazine hydrochloride)

• Product name: Chlorpromazine hydrochloride
• CAS No: 69-09-0
• MF: C₁₇H₂₀Cl₂N₂S
• MW: 355.325100898743
• MDL: MFCD00012654
• CID: 33890
• PubChem ID: 6240

Chlorpromazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• chloropromazine hydrochloride
• Chlorpromazine hydrochloride
• Chlorpromazine HCL
• Chlorpromazine
• 2-CHLORO-10-(3-DIMETHYLAMINOPROPYL)PHENOTHIAZINE HCL
• 2-CHLORO-10-[3'-(DIMETHYLAMINO)PROPYL]PHENOTHIAZINE, HCL
• 2-CHLORO-10-(3-DIMETHYLAMINOPROPYL)PHENOTHIAZINE HYDROCHLORIDE
• 2-CHLORO-N,N-DIMETHYL-10H-PHENOTHIAZINE-10-PROPANAMINE, HCL
• HEBANIL
• LARGACTIL
• KLORPROMEX
• 3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine
• [3-(2-Chloro-10H-phenothiazin-10-yl)propyl]-dimethylamine hydrochloride
• Chlorpromazine (hydrochloride)
• Chlorpromazine hydrochloride (CPZ, Largactil®, Thorazine®, Megaphen®)
• Chlorpromazine hydrochloride solution
• CHLORPROMAZINE HYDROCHLORIDE, USP GRADE
• 2-Chloro-10-[3-(dimethylamino)-1-propyl]phenothiazine Hydrochloride
• CPZ
• Thorazine
• Contomin
• Chloropromazine
• Chlorderazin
• Aminazine
• Chlorpromados
• Megaphen
• Fenactil
• Propaphenin
• Clorpromazina
• Sanopron
• Psychozine
• Ampliactil
• Torazina
• Largactyl
• Aminazin
• 2-Chloropromazine
• Wintermin
• Fenaktyl
• Promazil
• Promactil
• Phenactyl
• Prozil
• Esmind
• Elmarin
• Proma
• Chlor-Promanyl
• Largactilothiazine
• Chlorpromazinum
• Chlorpromazin
• Novomazina
• Fraction AB
• Amplictil
• SKF 2601-A
• Plegomasine
• Cromedazine
• Ami
• 3-(2-chlorophenothiazin-10-yl)-N,N-dimethylpropan-1-amine;hydrochloride.
• Hibanil
• NSC-17479
• MLS002222157
• [3-(2-chloro-10H-phenothiazin-10-yl)propyl]dimethylamine hydrochloride
• Neurazine
• Chlorpromazine Hcl Intensol
• 2-chloro-10-(3-dimethylaminopropyl) phenothiazine hydrochloride
• Chlorpromazinium chloride
• Aminazinum (for the hydrochloride)
• Promacid
• Hybernal
• Largaktyl
• chlorpromazinhydrochlorid-
• CHLORPROMAZINE HYDROCHLORIDE [EP IMPURITY]
• FBSMERQALIEGJT-UHFFFAOYSA-N
• CAS-69-09-0
• Tox21_300517
• Unitensen
• Chlorpromazine.HCl
• 3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine hydrochloride
• CHEBI:3649
• Megaphen hydrochloride
• AC1LCWF1
• SR-01000000012
• Chlorpromazine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• MLS000069401
• 1329612-87-4
• WLN: T C666 BN ISJ B3N1&1 EG &GH
• CHLORPROMAZINE HYDROCHLORIDE [EP MONOGRAPH]
• Chlorpromazine Hydrochloride Intensol
• CPZ (VAN)
• AI3-28023
• LP00249
• Hibernal
• C17H19ClN2S.ClH
• Promapar
• Z104477466
• MFCD00012654
• Sonazine
• 10-(3-Dimethylaminopropyl)-2-chlorophenothiazine monohydrochloride
• 10H-phenothiazine-10-propanamine hydrochloride, 2-chloro-N,N-dimethyl-
• SMR000058254
• MLS001148603
• Tox21_500249
• Chloractil
• SR-01000000012-2
• 4560 Rp hydrochloride
• SCHEMBL41771
• CHLORPROMAZINE HYDROCHLORIDE [VANDF]
• Aminazinum
• NSC17479
• EINECS 200-701-3
• 3-(2-chlorophenothiazin-10-yl)-N,N-dimethylpropan-1-amine;hydrochloride
• 9WP59609J6
• Chlorpromazine, Hydrochloride
• Fenactil monohydrochloride
• Chloropromazin hydrochloride
• Chlorpromazin-d6 hydrochloride
• CHLORPROMAZINE HYDROCHLORIDE [USP MONOGRAPH]
• 2-Chloro-10-[3-(dimethylamino)propyl]phenothiazine monohydrochloride
• NSC226514
• 69-09-0 (HCl)
• Chlorpromazine hydrochloride, 98%
• Promexin
• Phenothiazine hydrochloride
• Chlorpromazini hydrochloridum
• Chlorpromazine hydrochloride, meets USP testing specifications
• NCGC00024409-09
• Tranzine
• Chlorpromazine, Hydrochloride - CAS 69-09-0
• CHLORPROMAZINE HYDROCHLORIDE [MI]
• CCRIS 6221
• Chlorpromazine hydrochloride (JP17/USP)
• s2456
• NCGC00254272-01
• Marazine
• D89519
• CHLORPROMAZINE HYDROCHLORIDE [WHO-DD]
• Chlorpromazine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• Q-200842
• AC-10573
• DTXCID404827
• DTXSID7024827
• Plegomazin
• Opera_ID_1294
• Chlorpromazine hydrochloride [USP:BAN:JAN]
• Promachel
• C-165
• Q27106159
• CHLORPROMAZINE HYDROCHLORIDE [ORANGE BOOK]
• HY-B0407A
• NCGC00260934-01
• NCGC00093711-02
• CHLORPROMAZINE HYDROCHLORIDE [JAN]
• 10H-Phenothiazine-10-propanamine, 2-chloro-N,N-dimethyl-, hydrochloride (1:1)
• Chlorpromazine chloride
• Largactil monohydrochloride
• Norcozine
• 10H-Phenothiazine-10-propanamine, 2-chloro-N,N-dimethyl-, monohydrochloride
• 2-Chloro-10-(3-(dimethylamino)propyl)phenothiazine monohydrochloride
• Contomin hydrochloride
• CHLORPROMAZINE HYDROCHLORIDE [WHO-IP]
• Chlorpromazine hydrochloride [USAN:BAN:JAN]
• HMS1568M09
• LS-1585
• NCGC00093711-01
• NC00552
• 69-09-0
• CHEMBL1713
• Ampliactil monohydrochloride
• Aminazin monohydrochloride
• BCP30284
• CHLORPROMAZINE HYDROCHLORIDE [USP-RS]
• UNII-9WP59609J6
• NCI-C05210
• Chlorpromazine monohydrochloride
• CHLORPROMAZINE HYDROCHLORIDE [GREEN BOOK]
• NCGC00180973-01
• Phenothiazine, 2-chloro-10-(3-(dimethylamino)propyl)-, monohydrochloride
• CCG-220064
• Chlorpromazine-13C,d3 Hydrochloride
• CCG-221553
• EU-0100249
• Chloropromazine monohydrochloride
• SR-01000000012-9
• Propaphen
• CHLORPROMAZINE HYDROCHLORIDE [MART.]
• Chlorpromazine hydrochloride, VETRANAL(TM), analytical standard
• 7-[Diethylamino]coumarin-3-carbonylazide
• NSC 17479
• Lomazine
• C07952
• EN300-20245
• CHLORPROMAZINI HYDROCHLORIDUM [WHO-IP LATIN]
• Taroctyl
• Propaphenin hydrochloride
• FT-0665009
• Klorproman
• D00789
• Chlorpromazine hydrochloride, >=98% (TLC)
• C2481
• FT-0623715
• Chlorpromazine Hydrochloride 1.0 mg/ml in Methanol (as free base)
• Megatil
• 2-Chloro-10-(3-dimethylaminopropyl)phenothiazine monohydrochloride
• C 8138
• Thorazine hydrochloride
• Prestwick_58
• AKOS005111082
• SW196373-5
• Sonazine (TN)
• Chlorpromazine.HCl, 1mg/ml in Methanol
• MLS-0090820.0001
• CHLORPROMAZINE HYDROCHLORIDE (MART.)
• 2-chloro-N,N-dimethyl-10H-phenothiazine-10-propanamine monohydrochloride
• Hydrochloride, Chlorpromazine
• CHLORPROMAZINE HYDROCHLORIDE (EP MONOGRAPH)
• CHLORPROMAZINE HYDROCHLORIDE (USP-RS)
• LS-14587
• CHLORPROMAZINE HCI
• CHLORPROMAZINE HYDROCHLORIDE (EP IMPURITY)
• CHLORPROMAZINE HYDROCHLORIDE (USP MONOGRAPH)
• NS00078900
• PHENOTHIAZINE-10-PROPANAMINE, 2-CHLORO-N,N-DIMETHYL-, MONOHYDROCHLORIDE
• 3-(2-Chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropylamine monohydrochloride
• AMINAZIN HYDROCHLORIDE
• Chlorpromazine hydrochloride in methanol
• Chloropromazine HCl
• Chlorpromazine.HCl, 1mg/ml in Methanol (as free base)
• Chlorpromazine HCl?

• MDL： MFCD00012654
• Inchi： 1S/C17H19ClN2S/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20/h3-4,6-9,12H,5,10-11H2,1-2H3
• InChI Key： ZPEIMTDSQAKGNT-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])N(C1=C([H])C([H])=C([H])C([H])=C1S2)C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 354.072425g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 354.072425g/mol
• Monoisotopic Mass: 354.072425g/mol
• Topological Polar Surface Area: 31.8Ų
• Heavy Atom Count: 22
• Complexity: 339
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 5.2

Experimental Properties

• Color/Form: White or milky white crystalline powder, moisture inducing, slightly smelly, extremely bitter, easy to oxidize, and gradually turns reddish brown in air or sunlight
• Density: 1.2221 (estimate)
• Melting Point: 195.0 to 199.0 deg-C
• Boiling Point: 450.1°C at 760 mmHg
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Refractive Index: 1.4436 (20 C)
• Water Partition Coefficient: >=10 g/100 mL at 24 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. Air and light sesnsitive.
• PSA: 31.78000
• LogP: 5.76140
• Sensitiveness: Sensitive to light and humidity
• Color/Form: 1.0 mg/mL in methanol (as free base)
• Solubility: Soluble in water, ethanol and chloroform, insoluble in ether and benzene
• Merck: 2185

Chlorpromazine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H330
• Warning Statement： P260-P284-P301 + P310-P310
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 25-26
• Safety Instruction： S28-S36/37-S45
• FLUKA BRAND F CODES：3-10-21
• RTECS：SO1750000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Toxicity：LD50 orally in rats: 225 mg/kg (Goldenthal)
• Packing Group：III
• Packing Group：III
• PackingGroup：I
• Storage Condition：4°C, protect from light *The compound is unstable in solutions, freshly prepared is recommended.
• Hazard Level：6.1(b)
• Risk Phrases：R25
• HazardClass：6.1(b)
• TSCA：Yes

Chlorpromazine hydrochloride Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2934300000

  Overview:

  2934300000. Compounds containing a phenothiazine ring system(Phenothiazine ring system, whether hydrogenated or not,Compounds not further fused ). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934300000. other compounds containing in the structure a phenothiazine ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Chlorpromazine hydrochloride

Chlorpromazine Hydrochloride: A Comprehensive Overview of Its Applications and Recent Research Developments

Chlorpromazine hydrochloride, with the chemical formula C₁₈H₂₆N₂S·HCl, is a well-known pharmaceutical compound with the CAS number 69-09-0. This compound has been widely studied and utilized in the field of psychiatry and neurology due to its potent pharmacological properties. Over the years, extensive research has elucidated its mechanisms of action, therapeutic applications, and potential side effects, making it a subject of continuous scientific interest.

The Chlorpromazine hydrochloride molecule belongs to the phenothiazine class of drugs, which are characterized by their tricyclic structure. This structural feature contributes to its ability to interact with various neurotransmitter receptors in the brain, primarily dopamine and serotonin receptors. The compound's ability to block dopamine D₂ receptors is responsible for its primary antipsychotic effects, making it effective in treating conditions such as schizophrenia and other psychotic disorders.

In recent years, research has focused on exploring the multifaceted pharmacological actions of Chlorpromazine hydrochloride beyond its traditional antipsychotic applications. Studies have demonstrated its potential in managing neurological disorders, including Parkinson's disease and Tourette syndrome. Additionally, the compound has been investigated for its anti-emetic properties, which make it valuable in treating nausea and vomiting associated with various medical conditions.

One of the most significant advancements in the study of Chlorpromazine hydrochloride has been its role in neuroprotection. Emerging research suggests that this compound may have neuroprotective effects against oxidative stress and neuroinflammation, which are key pathological mechanisms in neurodegenerative diseases. Preclinical studies have shown that Chlorpromazine hydrochloride can modulate inflammatory pathways and reduce the production of reactive oxygen species (ROS), thereby potentially slowing down the progression of conditions like Alzheimer's disease.

The pharmacokinetics of Chlorpromazine hydrochloride have also been extensively studied. The compound is rapidly absorbed after oral administration and reaches peak plasma concentrations within a few hours. Its metabolism involves several enzymatic pathways, primarily those involving cytochrome P450 enzymes. This metabolic profile is crucial for understanding drug interactions and optimizing dosing regimens to minimize adverse effects.

Recent clinical trials have further expanded the therapeutic applications of Chlorpromazine hydrochloride. For instance, a study published in the Journal of Neurology demonstrated its efficacy in reducing motor symptoms in patients with early-stage Parkinson's disease. The study reported that Chlorpromazine hydrochloride, when used at low doses, could alleviate tremors and improve motor control without significantly exacerbating other symptoms commonly associated with antipsychotic medications.

The side effect profile of Chlorpromazine hydrochloride remains a critical area of research. Common side effects include sedation, dry mouth, and constipation, which are often related to its anticholinergic activity. However, newer studies are exploring strategies to mitigate these effects while maintaining therapeutic efficacy. For example, combination therapies involving agents that counteract anticholinergic effects have shown promise in reducing side effects without compromising the drug's benefits.

The role of Chlorpromazine hydrochloride in mental health treatment has also evolved over time. Modern psychiatric practices increasingly emphasize personalized medicine, where treatment plans are tailored to individual patient needs. Chlorpromazine hydrochloride, with its well-characterized pharmacology and broad spectrum of actions, continues to be a valuable tool in this context. Researchers are now exploring how genetic variations among patients can influence their response to Chlorpromazine hydrochloride, aiming to develop more precise dosing strategies.

In conclusion, Chlorpromazine hydrochloride remains a cornerstone in psychiatric and neurological medicine due to its versatile pharmacological profile. Ongoing research continues to uncover new therapeutic applications and refine our understanding of its mechanisms of action. As scientific knowledge advances, it is likely that Chlorpromazine hydrochloride will continue to play a significant role in the management of various neurological and psychiatric disorders.